Cas no 1696664-54-6 (tert-butyl 4-(iodomethyl)-4-(3-methylcyclohexyl)oxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(iodomethyl)-4-(3-methylcyclohexyl)oxypiperidine-1-carboxylate
• CAS No: 1696664-54-6
• MF: C₁₈H₃₂INO₃
• MW: 437.356058120728
• CID: 5895197
• PubChem ID: 104969664
• Update Time: 2025-05-24

tert-butyl 4-(iodomethyl)-4-(3-methylcyclohexyl)oxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(iodomethyl)-4-(3-methylcyclohexyl)oxypiperidine-1-carboxylate
• 1696664-54-6
• EN300-1136005
• tert-butyl 4-(iodomethyl)-4-[(3-methylcyclohexyl)oxy]piperidine-1-carboxylate

• Inchi： 1S/C18H32INO3/c1-14-6-5-7-15(12-14)22-18(13-19)8-10-20(11-9-18)16(21)23-17(2,3)4/h14-15H,5-13H2,1-4H3
• InChI Key： LSGDJJZKFHUSNX-UHFFFAOYSA-N
• SMILES： ICC1(CCN(C(=O)OC(C)(C)C)CC1)OC1CCCC(C)C1

Computed Properties

• Exact Mass: 437.14269g/mol
• Monoisotopic Mass: 437.14269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 4-(iodomethyl)-4-(3-methylcyclohexyl)oxypiperidine-1-carboxylate

tert-butyl 4-(iodomethyl)-4-(3-methylcyclohexyl)oxypiperidine-1-carboxylate

The compound tert-butyl 4-(iodomethyl)-4-(3-methylcyclohexyl)oxypiperidine-1-carboxylate (CAS No. 1696664-54-6) is a complex organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and structural versatility.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the development of bioactive compounds with therapeutic potential. The structure of this compound features a piperidine ring substituted with an iodomethyl group and a 3-methylcyclohexyl group, both of which contribute to its unique pharmacological properties. The tert-butyl ester group further enhances its stability and solubility, making it an attractive candidate for various applications.

One of the key areas of research involving this compound is its role in the synthesis of bioactive molecules. The presence of an iodomethyl group allows for easy functionalization through nucleophilic substitution reactions, enabling the creation of diverse derivatives with tailored biological activities. Additionally, the cyclohexane ring provides rigidity to the molecule, which can be advantageous in optimizing pharmacokinetic properties such as absorption and bioavailability.

Recent advancements in synthetic methodologies have made it possible to synthesize this compound with high precision and yield. Researchers have employed various strategies, including ring-closing metathesis and stereo-selective synthesis, to construct the complex framework of this molecule. These methods not only ensure high purity but also facilitate the exploration of stereochemical variations, which are critical for understanding its biological activity.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as a modulator of ion channels, which are key therapeutic targets in conditions such as epilepsy and chronic pain. Furthermore, its ability to interact with G-protein coupled receptors (GPCRs) suggests its potential role in treating central nervous system disorders.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its binding interactions with target proteins, enabling researchers to design more effective analogs. This interdisciplinary approach combines experimental synthesis with computational analysis, paving the way for more efficient drug discovery processes.

In conclusion, tert-butyl 4-(iodomethyl)-4-(3-methylcyclohexyl)oxypiperidine-1-carboxylate represents a valuable addition to the arsenal of chemical entities being explored for therapeutic applications. Its unique structure, coupled with recent advances in synthetic and computational methodologies, positions it as a promising lead compound for future drug development efforts.